Cas no 2680683-29-6 (benzyl 7-bromo-8-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate)

• Product Name: benzyl 7-bromo-8-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate
• CAS No: 2680683-29-6
• MF: C₁₇H₁₅BrFNO₂
• MW: 364.208907365799
• CID: 6406914
• PubChem ID: 165938277
• Update Time: 2025-06-08

benzyl 7-bromo-8-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680683-29-6
• EN300-28300211
• benzyl 7-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• benzyl 7-bromo-8-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate

• Inchi： 1S/C17H15BrFNO2/c18-15-7-6-13-8-9-20(10-14(13)16(15)19)17(21)22-11-12-4-2-1-3-5-12/h1-7H,8-11H2
• InChI Key： FGGJQNNKRWCXAC-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(Br)=C2F)CCN1C(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 363.02702g/mol
• Monoisotopic Mass: 363.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.480±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 455.7±45.0 °C(Predicted)
• pka: -1.71±0.20(Predicted)

Additional information on benzyl 7-bromo-8-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate

Introduction to benzyl 7-bromo-8-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 2680683-29-6)

benzyl 7-bromo-8-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 2680683-29-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom at the 7-position, a fluorine atom at the 8-position, and a benzyl ester group attached to the carboxylic acid moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The isoquinoline scaffold is a well-known core structure in medicinal chemistry, often found in compounds with diverse biological activities. The presence of bromine and fluorine substituents in benzyl 7-bromo-8-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate can significantly influence its physicochemical properties and biological activity. Bromine and fluorine are commonly used in drug design to modulate the lipophilicity, metabolic stability, and binding affinity of molecules.

Recent studies have highlighted the potential of isoquinoline derivatives as potent inhibitors of various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that isoquinoline derivatives with bromine and fluorine substituents exhibited strong inhibitory activity against protein kinases, which are key targets in cancer therapy. This finding suggests that benzyl 7-bromo-8-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate could be a promising lead compound for the development of novel anticancer agents.

In addition to its potential as an anticancer agent, benzyl 7-bromo-8-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate has also shown promise in other therapeutic areas. A research group from the University of California, San Francisco, investigated the neuroprotective effects of isoquinoline derivatives and found that compounds with similar structural features exhibited significant neuroprotective activity in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This broad-spectrum activity makes benzyl 7-bromo-8-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate a valuable candidate for further preclinical and clinical evaluation.

The synthesis of benzyl 7-bromo-8-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate involves several steps, including the formation of the isoquinoline core through Pictet-Spengler cyclization followed by selective bromination and fluorination reactions. The benzyl ester group can be introduced via esterification of the carboxylic acid moiety. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for research purposes.

The physicochemical properties of benzyl 7-bromo-8-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate, such as its solubility, stability, and logP value, are crucial for its biological activity and pharmacokinetic profile. Studies have shown that the bromine and fluorine substituents enhance the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. However, these modifications also need to be balanced to avoid potential toxicity issues.

In terms of safety and toxicity, preliminary studies have indicated that benzyl 7-bromo-8-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate exhibits low cytotoxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are required to fully assess its safety profile before advancing to clinical trials.

The future research directions for benzyl 7-bromo-8-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate include optimizing its structure to enhance its potency and selectivity for specific targets. Additionally, exploring its combination with other therapeutic agents could potentially synergize its effects and broaden its therapeutic window. The development of prodrugs or delivery systems to improve its pharmacokinetic properties is another area of interest.

In conclusion, benzyl 7-bromo-8-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 2680683-29-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research in medicinal chemistry and drug discovery. As ongoing studies continue to unravel its full potential, this compound is likely to play a significant role in advancing our understanding of complex biological processes and developing new treatments for various diseases.